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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-2-methylpentyl

carbamate

CAS No.: 1471-56-3

Cat. No.: B170035

Get Quote

Executive Summary
2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is the monocarbamate ester

of the diol 2-methyl-2-propylpropane-1,3-diol.[1][2] In pharmaceutical development, it serves as

a primary reference standard for Carisoprodol Related Compound A (USP) and is a known

degradation product of Meprobamate.

Precise knowledge of its molecular weight and physicochemical properties is essential for:

Impurity Profiling: Quantifying incomplete carbamoylation during API synthesis.

Stability Studies: Monitoring hydrolysis rates of Meprobamate and Carisoprodol under ICH

Q1A conditions.

Mass Spectrometry: Differentiating the monocarbamate (MW ~175) from the dicarbamate

parent (MW ~218).
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Physicochemical Identity
Molecular Weight Analysis
For high-resolution mass spectrometry (HRMS) and stoichiometric calculations, researchers

must distinguish between the average molecular weight and the monoisotopic mass.

Property Value Context

Average Molecular Weight 175.23 g/mol

Used for molarity calculations

and gravimetric preparation of

standards.

Monoisotopic Mass 175.1208 Da

Required for identifying the

[M+H]⁺ peak in LC-MS/MS

analysis.

Chemical Formula C₈H₁₇NO₃

Nitrogen Rule applies (odd

mass indicates odd number of

nitrogens).

CAS Registry Number 1471-56-3
Unique identifier for regulatory

filing.[3][4]

IUPAC Name
[2-(hydroxymethyl)-2-

methylpentyl] carbamate

Also known as Decarboxamide

Meprobamate.

Structural Logic
The molecule consists of a pentyl carbon skeleton substituted at the C2 position with a methyl

group and a hydroxymethyl group. One of the hydroxyls is carbamoylated (-O-CO-NH₂), while

the other remains a free alcohol. This free hydroxyl group significantly alters the polarity

compared to the dicarbamate parent (Meprobamate), reducing retention time in Reverse Phase

chromatography.

Formation & Degradation Mechanism
Understanding the origin of this molecule is critical for process control. It arises through two

primary pathways: Incomplete Synthesis (Forward) or Hydrolytic Degradation (Reverse).
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Mechanistic Pathway (Graphviz)
The following diagram illustrates the relationship between the precursor diol, the target

monocarbamate, and the active pharmaceutical ingredients (Meprobamate/Carisoprodol).

Precursor Diol
(2-methyl-2-propylpropane-1,3-diol)

MW: 132.20

TARGET MOLECULE
2-(hydroxymethyl)-2-methylpentyl carbamate

(Impurity A)
MW: 175.23

+ Carbamoylation
(Step 1)

Meprobamate
(Dicarbamate)
MW: 218.25

+ Carbamoylation
(Step 2)

Carisoprodol
(N-isopropyl derivative)

MW: 260.33

+ Isopropyl Isocyanate

Hydrolysis
(Acid/Base/Enzymatic)

Degradation
(Loss of Isopropyl)

Click to download full resolution via product page

Caption: Synthesis and degradation pathways linking 2-(hydroxymethyl)-2-methylpentyl
carbamate to Meprobamate and Carisoprodol.

Causality in Synthesis
In the industrial synthesis of Meprobamate, the diol is reacted with phosgene and ammonia (or

urethane). If the reaction is quenched prematurely or stoichiometry is insufficient, the

monocarbamate (Target) remains as a process impurity.

Causality in Stability
Under acidic or basic stress (forced degradation), the carbamate ester linkage in Meprobamate

hydrolyzes. The first hydrolysis event yields the monocarbamate. This makes the quantification

of the monocarbamate a direct measure of API stability [1].

Analytical Characterization Protocol
Objective: To separate and quantify 2-(hydroxymethyl)-2-methylpentyl carbamate in the

presence of Meprobamate.

Method Selection: LC-MS/MS
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Due to the lack of a strong chromophore (UV absorbance is weak, typically <210 nm), LC-

MS/MS is the authoritative method for trace analysis. Refractive Index (RI) detection can be

used for high-concentration assay testing but lacks sensitivity for impurity profiling.

Experimental Workflow
The following protocol ensures specificity and prevents in-source degradation of the parent

carbamate, which could lead to false positives for the monocarbamate.

Step 1: Sample Preparation
Matrix: Weigh 50 mg of Meprobamate/Carisoprodol drug substance.

Solvent: Dissolve in 50 mL of Methanol:Water (50:50 v/v). Note: Avoid pure acetonitrile as it

may suppress ionization in ESI.

Filtration: Filter through a 0.22 µm PTFE filter.

Step 2: Chromatographic Conditions (LC)
Parameter Setting Rationale

Column C18 (150 x 4.6 mm, 3.5 µm)

Provides hydrophobic

selectivity to separate Mono-

vs Dicarbamate.

Mobile Phase A 0.1% Formic Acid in Water
Proton source for positive

mode ionization.

Mobile Phase B Acetonitrile Organic modifier.

Gradient 10% B to 60% B over 15 min

The monocarbamate (more

polar) will elute before

Meprobamate.

Flow Rate 1.0 mL/min
Standard flow for analytical

columns.

Step 3: Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI) Positive Mode.
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Target Ion (Monocarbamate): m/z 176.13 [M+H]⁺.

Fragment Ion (Quantification): m/z 158.1 [M+H - H₂O]⁺ or m/z 115.1 [Loss of Carbamate].

Differentiation: Meprobamate will appear at m/z 219.14. Crucial: Monitor the retention time;

in-source fragmentation of Meprobamate can produce a 176 ion, but the chromatographic

peak will align with the parent, not the impurity.

Regulatory & Safety Context
USP Classification: Listed as Carisoprodol Related Compound A [2].

Limit: In drug substances, this impurity is typically controlled at NMT (Not More Than) 0.15%

in accordance with ICH Q3B guidelines.

Toxicity: As a carbamate, it possesses potential CNS depressant effects, though significantly

lower potency than the dicarbamate parent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://staging.analyticachemie.in/product/carisoprodol-related-compound-a/
https://veeprho.com/impurities/25462-17-3-carisoprodol-ep-impurity-a/
https://store.usp.org/product/1096597
https://analyticachemie.in/product/decarboxamide-meprobamate/
https://www.lgcstandards.com/US/en/p/TRC-D213000
https://cymitquimica.com/products/45-1096597/1471-56-3/carisoprodol-related-compound-a-2-hydroxymethyl-2-methylpentyl-carbamate/
https://www.benchchem.com/product/b170035/docs#technical-guide-molecular-weight-characterization-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/product/b170035/docs#technical-guide-molecular-weight-characterization-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/product/b170035/docs#technical-guide-molecular-weight-characterization-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/product/b170035/docs#technical-guide-molecular-weight-characterization-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/product/b170035?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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